Cas no 69959-87-1 (N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE)

N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE structure
69959-87-1 structure
Product Name:N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
CAS No:69959-87-1
MF:C15H22BrNO
MW:312.245283603668
CID:841246
PubChem ID:2735564
Update Time:2025-04-19

N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Chemical and Physical Properties

Names and Identifiers

    • N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE
    • 2-bromo-3,3-dimethyl-N-(2,4,6-trimethylphenyl)butanamide
    • 2-BROMO-3,3-DIMETHYL-N-(2,4,6-TRIMETHYLPHENYL)-N-BUTYRAMIDE
    • FT-0629707
    • 69959-87-1
    • 2-Bromo-N-mesityl-3,3-dimethylbutanamide
    • DTXSID40370799
    • Inchi: 1S/C15H22BrNO/c1-9-7-10(2)12(11(3)8-9)17-14(18)13(16)15(4,5)6/h7-8,13H,1-6H3,(H,17,18)
    • InChI Key: YEQMZJDDNCOHDE-UHFFFAOYSA-N
    • SMILES: BrC(C(NC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 311.08800
  • Monoisotopic Mass: 311.08848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Melting Point: 185-188
  • PSA: 29.10000
  • LogP: 4.43290

N1-MESITYL-2-BROMO-3,3-DIMETHYLBUTANAMIDE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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